Cas no 1368920-29-9 (3,3-dimethoxybutan-1-amine)

• Product Name: 3,3-dimethoxybutan-1-amine
• CAS No: 1368920-29-9
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• MDL: MFCD21876654
• CID: 4594109
• PubChem ID: 87920
• Update Time: 2025-06-09

3,3-dimethoxybutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethoxybutan-1-amine
• 1-Butanamine, 3,3-dimethoxy-

• MDL： MFCD21876654
• Inchi： 1S/C6H15NO2/c1-6(8-2,9-3)4-5-7/h4-5,7H2,1-3H3
• InChI Key： XOCHQQQPVSQATN-UHFFFAOYSA-N
• SMILES： C(N)CC(OC)(OC)C

Additional information on 3,3-dimethoxybutan-1-amine

Professional Introduction to 3,3-Dimethoxybutan-1-amine (CAS No. 1368920-29-9)

3,3-Dimethoxybutan-1-amine, identified by its Chemical Abstracts Service (CAS) number CAS No. 1368920-29-9, is a significant compound in the realm of chemical and pharmaceutical research. This amine derivative, characterized by its structural uniqueness, has garnered attention due to its potential applications in synthetic chemistry and drug development.

The molecular structure of 3,3-dimethoxybutan-1-amine consists of a four-carbon chain with two methoxy groups attached to the third carbon and an amine functional group at the first carbon. This configuration imparts unique reactivity and makes it a valuable intermediate in organic synthesis. The presence of both methoxy and amine groups allows for diverse chemical transformations, including nucleophilic substitutions, condensations, and polymerizations.

In recent years, 3,3-dimethoxybutan-1-amine has been explored for its role in the synthesis of bioactive molecules. Its structural framework is conducive to the development of novel pharmaceuticals targeting various biological pathways. For instance, researchers have investigated its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The amine group provides a nucleophilic site for further functionalization, while the methoxy groups can be selectively modified to introduce additional biological activity.

The compound's relevance extends to materials science as well. Its ability to participate in polymerization reactions makes it a candidate for developing advanced materials with specific properties. For example, it has been studied in the creation of polyamides and polyesters that exhibit enhanced thermal stability and mechanical strength. These materials find applications in industries ranging from aerospace to electronics.

Recent advancements in computational chemistry have further highlighted the importance of 3,3-dimethoxybutan-1-amine. Molecular modeling studies have revealed its interaction with biological targets, providing insights into its potential pharmacological effects. These simulations have been instrumental in designing derivatives with improved efficacy and reduced side effects. The integration of machine learning algorithms has accelerated the discovery process by predicting optimal reaction conditions and product outcomes.

The synthesis of 3,3-dimethoxybutan-1-amine itself is an area of active research. Traditional synthetic routes often involve multi-step processes that require harsh conditions or expensive reagents. However, recent innovations have focused on greener methodologies, such as catalytic hydrogenation and enzymatic transformations, which offer higher yields and selectivity while minimizing environmental impact. These developments align with the growing emphasis on sustainable chemistry practices.

In pharmaceutical applications, the compound has been tested in preclinical studies for its potential therapeutic benefits. Its structural similarity to known bioactive molecules suggests that it may modulate enzyme activity or receptor binding. While further research is needed to fully elucidate its mechanism of action, preliminary results are promising. Researchers are particularly interested in exploring its role in central nervous system disorders, where precise modulation of neurotransmitter pathways is essential.

The versatility of CAS No. 1368920-29-9 also makes it a valuable tool in synthetic organic chemistry education. Its unique structure provides students with a practical example of how functional groups influence chemical behavior. By studying its reactions and derivatives, students can gain a deeper understanding of organic synthesis principles and develop skills that are transferable to other areas of research.

The future prospects for 3,3-dimethoxybutan-1-amine are bright, driven by ongoing research and technological advancements. As synthetic methodologies improve and computational tools become more sophisticated, the potential applications will continue to expand. Whether in pharmaceuticals or materials science, this compound stands out as a versatile building block with significant scientific and industrial value.